mPGES-1 Inhibitory Potency: 5-trans vs. 5-cis U-46619 — The Only Published Direct Head-to-Head Comparison
In the sole published study directly comparing the two geometric isomers, 5-trans U-46619 was found to be approximately half as potent an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1) as the 5-cis version of U-46619 [1]. Specifically, 5-trans U-46619 at a concentration of 10 μM inhibited PGE synthase activity by less than 20%, whereas the 5-cis isomer (the dominant species in standard U-46619) produced approximately twice that level of inhibition under identical assay conditions [1] [2]. This 2-fold potency difference is directly attributable to the geometric configuration at the C5–C6 double bond, representing a clear stereochemistry–activity relationship .
| Evidence Dimension | Inhibition of microsomal prostaglandin E2 synthase (mPGES-1) activity at 10 μM |
|---|---|
| Target Compound Data | 5-trans U-46619: <20% inhibition of PGE synthase at 10 μM |
| Comparator Or Baseline | 5-cis U-46619: approximately 2-fold greater inhibitory potency; standard U-46619 (primarily 5-cis): <30% inhibition at 10 μM |
| Quantified Difference | 5-trans U-46619 exhibits approximately half the mPGES-1 inhibitory potency of 5-cis U-46619 (~2-fold reduction) |
| Conditions | Reversed-phase HPLC assay measuring conversion of PGH2 to tritiated PGE2 by membranes from cells overexpressing human microsomal PGE synthase (Quraishi et al., Biochem Pharmacol, 2002) |
Why This Matters
This is the only published quantitative comparison between the two isomers at the mPGES-1 target; any experimental design requiring defined mPGES-1 pharmacology must account for this 2-fold potency differential, making the pure 5-trans isomer essential as a distinct tool compound rather than an interchangeable alternative to standard U-46619.
- [1] Quraishi O, Mancini JA, Riendeau D. Inhibition of inducible prostaglandin E2 synthase by 15-deoxy-Δ12,14-prostaglandin J2 and polyunsaturated fatty acids. Biochem Pharmacol. 2002;63(6):1183-1189. doi:10.1016/s0006-2952(02)00844-4. PMID: 11931852. View Source
- [2] MedChemExpress. 5-trans U-46619 (HY-126898) Product Datasheet. PGE synthase inhibitor: <20% inhibition at 10 μM. View Source
